N-(2-aminoethyl)-4-bromobenzene-1-sulfonamide hydrochloride
Overview
Description
N-(2-aminoethyl)-4-bromobenzene-1-sulfonamide hydrochloride (NBEAS-HCl) is an organic compound used in scientific research as a model compound for studying the synthesis and reactivity of organic molecules. It is a colorless, crystalline solid that is soluble in water, alcohols, and organic solvents. NBEAS-HCl is used in the study of the synthesis of organic molecules, the mechanism of action of drugs, and the biochemical and physiological effects of drugs.
Mechanism of Action
N-(2-aminoethyl)-4-bromobenzene-1-sulfonamide hydrochloride acts as an inhibitor of enzymes involved in the synthesis of proteins, lipids, and other biological molecules. It also acts as an agonist of certain receptors, which can lead to the activation or inhibition of certain physiological processes.
Biochemical and Physiological Effects
N-(2-aminoethyl)-4-bromobenzene-1-sulfonamide hydrochloride has been shown to inhibit the synthesis of proteins, lipids, and other biological molecules. It also has been shown to activate or inhibit certain physiological processes, such as the release of neurotransmitters, the regulation of body temperature, and the regulation of blood pressure.
Advantages and Limitations for Lab Experiments
The main advantage of using N-(2-aminoethyl)-4-bromobenzene-1-sulfonamide hydrochloride in laboratory experiments is its low cost and ease of synthesis. Additionally, it is a relatively stable compound, making it suitable for long-term storage. However, N-(2-aminoethyl)-4-bromobenzene-1-sulfonamide hydrochloride is not as widely studied as other compounds, so its effects and mechanisms of action may not be fully understood.
Future Directions
Future research on N-(2-aminoethyl)-4-bromobenzene-1-sulfonamide hydrochloride could focus on its effects on other body systems, such as the cardiovascular system, the immune system, and the endocrine system. Additionally, further research could be conducted on its effects on the synthesis of proteins, lipids, and other biological molecules. Furthermore, studies could be conducted to determine the effects of N-(2-aminoethyl)-4-bromobenzene-1-sulfonamide hydrochloride on drug metabolism, as well as its potential for drug interactions. Finally, further research could be conducted on its potential for use in drug development and therapeutic applications.
Synthesis Methods
N-(2-aminoethyl)-4-bromobenzene-1-sulfonamide hydrochloride can be synthesized by a two-step process. In the first step, 4-bromobenzene-1-sulfonamide is reacted with ethylenediamine in aqueous solution to form N-(2-aminoethyl)-4-bromobenzene-1-sulfonamide. In the second step, this intermediate is reacted with hydrochloric acid to form N-(2-aminoethyl)-4-bromobenzene-1-sulfonamide hydrochloride.
Scientific Research Applications
N-(2-aminoethyl)-4-bromobenzene-1-sulfonamide hydrochloride is used in scientific research to study the synthesis of organic molecules, the mechanism of action of drugs, and the biochemical and physiological effects of drugs. It is also used to study the reactivity of organic molecules, as well as the effects of drugs on the body.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-aminoethyl)-4-bromobenzene-1-sulfonamide hydrochloride involves the reaction of 4-bromobenzenesulfonyl chloride with 2-aminoethanol, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-bromobenzenesulfonyl chloride", "2-aminoethanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-bromobenzenesulfonyl chloride is added to a solution of 2-aminoethanol in anhydrous dichloromethane.", "Step 2: The reaction mixture is stirred at room temperature for several hours until complete conversion is achieved.", "Step 3: The resulting product is isolated by filtration and washed with cold dichloromethane.", "Step 4: The product is dissolved in hydrochloric acid and stirred at room temperature for several hours.", "Step 5: The hydrochloride salt of N-(2-aminoethyl)-4-bromobenzene-1-sulfonamide is obtained by filtration and washing with cold water." ] } | |
CAS RN |
1839783-00-4 |
Product Name |
N-(2-aminoethyl)-4-bromobenzene-1-sulfonamide hydrochloride |
Molecular Formula |
C8H12BrClN2O2S |
Molecular Weight |
315.6 |
Purity |
95 |
Origin of Product |
United States |
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